Cas no 16669-06-0 (17α-\u200bCyanomethylestra-\u200b1,\u200b3,\u200b5(10)\u200b-\u200btriene-\u200b3,\u200b17β-\u200bdiol)

• Product name: 17α-\u200bCyanomethylestra-\u200b1,\u200b3,\u200b5(10)\u200b-\u200btriene-\u200b3,\u200b17β-\u200bdiol
• CAS No: 16669-06-0
• MF: C₂₀H₂₅NO₂
• MW: 311.41800570488
• CID: 4557762

17α-\u200bCyanomethylestra-\u200b1,\u200b3,\u200b5(10)\u200b-\u200btriene-\u200b3,\u200b17β-\u200bdiol Chemical and Physical Properties

Names and Identifiers

• 17
• A-diol
• 17|A-Cyanomethylestra-1,3,5(10)-triene-3,17|A-diol
• 17α-\u200bCyanomethylestra-\u200b1,\u200b3,\u200b5(10)\u200b-\u200btriene-\u200b3,\u200b17β-\u200bdiol

• Inchi： 1S/C20H25NO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h3,5,12,16-18,22-23H,2,4,6-10H2,1H3/t16-,17-,18+,19+,20-/m1/s1
• InChI Key： UJIUKBNBJLRRKB-SWBPCFCJSA-N
• SMILES： O[C@@]1(CC#N)CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 311.188529040 g/mol
• Monoisotopic Mass: 311.188529040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• XLogP3: 4.1
• Molecular Weight: 311.4